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Compound of Interest

Compound Name:
4-Hydroxy-2,5-

dimethylbenzaldehyde

Cat. No.: B113098 Get Quote

An In-depth Technical Guide to the Physical Properties of 4-Hydroxy-2,5-
dimethylbenzaldehyde

This guide provides a comprehensive overview of the core physical properties of 4-Hydroxy-
2,5-dimethylbenzaldehyde, tailored for researchers, scientists, and professionals in drug

development. The information is presented to facilitate easy comparison and includes detailed

experimental methodologies.

Quantitative Physical Properties
The known physical and chemical properties of 4-Hydroxy-2,5-dimethylbenzaldehyde are

summarized in the table below. These properties are crucial for understanding the compound's

behavior in various experimental and industrial settings.
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Property Value Source(s)

Molecular Formula C₉H₁₀O₂ [1][2]

Molecular Weight 150.17 g/mol [2][3][4]

Appearance Colorless crystalline solid [1]

Odor Distinctive aromatic odor [1]

Melting Point 61-63 °C [1]

Boiling Point
142-144 °C[1] 272.7 ± 35.0 °C

(at 760 mmHg)
[3]

Density 1.13 g/cm³ [1][3]

Flash Point 113.8 ± 18.5 °C [3]

Storage Temperature -20°C [2]

Experimental Protocols
Detailed experimental protocols are essential for the replication and validation of scientific

findings. Below is a synthesis protocol for 4-Hydroxy-2,5-dimethylbenzaldehyde, as specific

protocols for the determination of its physical properties were not detailed in the surveyed

literature.

Synthesis of 4-Hydroxy-2,5-dimethylbenzaldehyde from
4-methoxy-2,5-dimethylbenzaldehyde[5]
This procedure outlines the demethylation of 4-methoxy-2,5-dimethylbenzaldehyde to yield the

target compound.

Materials:

4-methoxy-2,5-dimethylbenzaldehyde (1.24 g, 7.55 mmol)

Anhydrous dichloromethane (12 mL)

Pure boron tribromide (1.75 g, 18.5 mmol)
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Ice (150 g)

Procedure:

Dissolve 4-methoxy-2,5-dimethylbenzaldehyde in anhydrous dichloromethane.

Slowly add pure boron tribromide dropwise to the solution while stirring. The formation of a

tan-colored precipitate will be observed.

Continue stirring the resulting suspension at room temperature for 5 days.

After the reaction is complete, carefully pour the homogeneous reaction mixture into ice.

Once the ice has completely melted, isolate the solid product, 2,5-dimethyl-4-

hydroxybenzaldehyde, by filtration.

Dry the product to obtain the final compound. This protocol reported a quantitative yield.

Product Characterization:

¹H-NMR (400 MHz, DMSO-d6): δ= 10.40 (s, 1H), 9.98 (s, 1H), 7.54 (s, 1H), 6.68 (s, 1H),

3.36 (s, 1H), 2.49 (s, 3H), 2.13 (s, 3H)[5].

Visualized Experimental Workflow
The following diagram illustrates the synthesis workflow described in the experimental protocol

section.

Reaction Setup Reaction Workup and Isolation Final Product

Dissolve 4-methoxy-2,5-dimethylbenzaldehyde
in anhydrous dichloromethane

Add Boron Tribromide
dropwise with stirring

Step 1 Stir at Room Temperature
for 5 days

Pour reaction mixture
into ice

Step 2 Isolate solid product
by filtration

Step 3 Dry the productStep 4 4-Hydroxy-2,5-dimethylbenzaldehyde
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Caption: Synthesis of 4-Hydroxy-2,5-dimethylbenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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